Cas no 1393363-72-8 (tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate)

• Product Name: tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate
• CAS No: 1393363-72-8
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• MDL: MFCD23166621
• CID: 2912217
• PubChem ID: 102293684
• Update Time: 2026-04-28

tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-3-amino-3-(2'-fluorophenyl)propanoate
• tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate

• MDL： MFCD23166621

Computed Properties

• Exact Mass: 239.13200

Experimental Properties

• PSA: 52.32000
• LogP: 3.25760

Additional information on tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate

Professional Introduction to Compound with CAS No. 1393363-72-8 and Product Name: tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate

The compound with the CAS number 1393363-72-8 and the product name tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The (3S) configuration of the amino acid derivative, combined with the presence of a fluoro-substituted phenyl group, makes this molecule a promising candidate for further exploration in synthetic biology and therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for chiral compounds, particularly those with high enantiomeric purity. The stereochemistry of a molecule can significantly influence its biological activity, pharmacokinetics, and overall efficacy. The tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate structure exemplifies this principle, as the (S)-configuration at the stereogenic center is known to enhance binding affinity and metabolic stability. This feature has made it an attractive scaffold for designing novel therapeutic agents targeting various biological pathways.

The introduction of a fluorine atom at the para position of the phenyl ring adds another layer of complexity to this compound. Fluorine substitution is a well-established strategy in medicinal chemistry to improve lipophilicity, metabolic stability, and binding interactions with biological targets. The 2-fluorophenyl moiety in this compound is particularly noteworthy, as it has been shown to enhance receptor binding affinity in several drug candidates. This modification opens up possibilities for developing more potent and selective pharmacological agents.

Recent studies have highlighted the importance of fluorinated amino acids in drug design. Compounds containing fluorine-substituted aromatic rings have demonstrated improved pharmacological properties, including enhanced bioavailability and reduced toxicity. The tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate molecule aligns with these trends, offering a versatile platform for further derivatization and optimization. Researchers have been exploring its potential as an intermediate in the synthesis of peptidomimetics and protease inhibitors, which are crucial in treating chronic diseases such as cancer and inflammation.

The tert-butyl group attached to the amino acid backbone provides additional stability to the molecule, making it resistant to enzymatic degradation. This characteristic is particularly valuable in drug development, where maintaining structural integrity over time is essential for therapeutic efficacy. The combination of these structural features—(S)-stereochemistry, fluorine substitution, and tert-butyl protection—makes this compound a compelling candidate for further investigation.

Advances in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular modeling techniques have been employed to predict how tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate might bind to enzymes and receptors, providing insights into its potential pharmacological activity. These simulations have revealed that the fluoro-substituted phenyl ring interacts favorably with hydrophobic pockets in target proteins, suggesting its suitability for developing small-molecule inhibitors.

In conclusion, the compound with CAS number 1393363-72-8 and product name tert-butyl (3S)-3-amino-3-(2-fluorophenyl)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features—(S)-stereochemistry, fluorine substitution, and tert-butyl protection—make it a promising candidate for further exploration in drug development. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in synthetic biology and medicinal chemistry.